Cas no 2126162-86-3 (4,5-dihydro-3H-spiro[1,4-benzoxazepine-2,4'-piperidine]-5-one hydrochloride)

• Product Name: 4,5-dihydro-3H-spiro[1,4-benzoxazepine-2,4'-piperidine]-5-one hydrochloride
• CAS No: 2126162-86-3
• CID: 4639246
• Update Time: 2025-10-21

4,5-dihydro-3H-spiro[1,4-benzoxazepine-2,4'-piperidine]-5-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4,5-dihydro-3H-spiro[1,4-benzoxazepine-2,4''-piperidine]-5-one hydrochloride
• 4,5-dihydro-3H-spiro[1,4-benzoxazepine-2,4'-piperidine]-5-one hydrochloride

Additional information on 4,5-dihydro-3H-spiro[1,4-benzoxazepine-2,4'-piperidine]-5-one hydrochloride

Introduction to 4,5-dihydro-3H-spiro[1,4-benzoxazepine-2,4'-piperidine]-5-one hydrochloride (CAS No. 2126162-86-3)

4,5-dihydro-3H-spiro[1,4-benzoxazepine-2,4'-piperidine]-5-one hydrochloride (CAS No. 2126162-86-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are characterized by their unique structural features and potential biological activities. The spirocyclic framework provides a rigid and conformationally constrained structure, making it an attractive scaffold for the development of novel therapeutic agents.

The chemical structure of 4,5-dihydro-3H-spiro[1,4-benzoxazepine-2,4'-piperidine]-5-one hydrochloride consists of a benzoxazepine ring fused with a piperidine ring through a spiro junction. The presence of the hydroxyl group and the amide functionality in the molecule contributes to its pharmacological properties. The hydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical applications.

Recent studies have highlighted the potential of 4,5-dihydro-3H-spiro[1,4-benzoxazepine-2,4'-piperidine]-5-one hydrochloride in the treatment of neurological disorders. Specifically, this compound has shown promising results in preclinical models of Alzheimer's disease and Parkinson's disease. The mechanism of action is believed to involve modulation of neurotransmitter systems and neuroprotective effects. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound can effectively inhibit the aggregation of amyloid-beta peptides, a key pathological feature of Alzheimer's disease.

In addition to its neuroprotective properties, 4,5-dihydro-3H-spiro[1,4-benzoxazepine-2,4'-piperidine]-5-one hydrochloride has also been investigated for its anti-inflammatory and analgesic effects. A study published in the European Journal of Pharmacology reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have therapeutic potential in treating inflammatory conditions such as rheumatoid arthritis and multiple sclerosis.

The pharmacokinetic properties of 4,5-dihydro-3H-spiro[1,4-benzoxazepine-2,4'-piperidine]-5-one hydrochloride have been extensively studied to optimize its use in clinical settings. Research has shown that it has favorable oral bioavailability and a reasonable half-life, which are crucial factors for effective drug delivery. Furthermore, the compound has demonstrated low toxicity in animal models, indicating a favorable safety profile.

Clinical trials are currently underway to evaluate the safety and efficacy of 4,5-dihydro-3H-spiro[1,4-benzoxazepine-2,4'-piperidine]-5-one hydrochloride in human subjects. Preliminary results from phase I trials have shown promising outcomes with no significant adverse effects reported. These trials are expected to provide valuable insights into the potential therapeutic applications of this compound.

In conclusion, 4,5-dihydro-3H-spiro[1,4-benzoxazepine-2,4'-piperidine]-5-one hydrochloride (CAS No. 2126162-86-3) represents a promising candidate for the development of novel therapeutic agents targeting neurological disorders and inflammatory conditions. Its unique structural features and favorable pharmacological properties make it an attractive molecule for further research and development in the pharmaceutical industry.